Cas no 5420-39-3 (1,3-Dioxane,4,4,6-trimethyl-2-nonyl-)

• Product name: 1,3-Dioxane,4,4,6-trimethyl-2-nonyl-
• CAS No: 5420-39-3
• MF: C₁₆H₃₂O₂
• MW: 256.42408
• CID: 386970
• PubChem ID: 222144

1,3-Dioxane,4,4,6-trimethyl-2-nonyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,4,4,6-trimethyl-2-nonyl-
• 4,4,6-trimethyl-2-nonyl-1,3-dioxane
• AC1L5BD7
• AC1Q6ZFN
• AG-J-80124
• AR-1F7602
• CTK4J9973
• NSC7502
• NSC-7502
• 5420-39-3
• DTXSID00278464
• NSC 7502

• Inchi： InChI=1S/C16H32O2/c1-5-6-7-8-9-10-11-12-15-17-14(2)13-16(3,4)18-15/h14-15H,5-13H2,1-4H3
• InChI Key： QYDJHALLCQLSOO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1OC(CC(O1)(C)C)C

Computed Properties

• Exact Mass: 256.24036
• Monoisotopic Mass: 256.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 5.8

Experimental Properties

• Density: 0.854
• Boiling Point: 285.1°C at 760 mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.429
• PSA: 18.46
• LogP: 5.05720